Cas no 88768-48-3 (Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-)

• Product Name: Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
• CAS No: 88768-48-3
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 1930392
• PubChem ID: 608749
• Update Time: 2025-04-21

Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
• 2-(4-phenylpyrimidin-2-yl)sulfanylacetic acid
• 88768-48-3
• CBDivE_001814
• DTXSID20346013
• STK356236
• [(4-phenylpyrimidin-2-yl)sulfanyl]acetic acid
• [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid #
• AKOS002302387
• 2-((4-Phenylpyrimidin-2-yl)thio)acetic acid
• [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid
• ZQOPWPIWMGJZQH-UHFFFAOYSA-N
• [(4-Phenyl-2-pyrimidinyl)thio]acetic acid
• AE-848/01438021

• Inchi： 1S/C12H10N2O2S/c15-11(16)8-17-12-13-7-6-10(14-12)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
• InChI Key： ZQOPWPIWMGJZQH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 246.04629874Da
• Monoisotopic Mass: 246.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.4Ų